N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide
Overview
Description
N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide, also known as BZTP, is a synthetic compound that has been widely used in scientific research. BZTP is a thiazole derivative that has been shown to have various biological and pharmacological properties.
Scientific Research Applications
Supramolecular Gelators
A study by Yadav and Ballabh (2020) explores N-(thiazol-2-yl) benzamide derivatives, including compounds structurally similar to "N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide", for their gelation behavior. The research focuses on understanding how methyl functionality and multiple non-covalent interactions, such as S⋯O interactions, influence gelation/non-gelation behavior. This study highlights the potential of these compounds in creating supramolecular structures with applications in materials science and nanotechnology (Yadav & Ballabh, 2020).
Anticancer and Antimicrobial Agents
Compounds containing the thiazole moiety have been extensively studied for their biological activities. Tiwari et al. (2017) synthesized a series of Schiff's bases containing a thiadiazole scaffold and benzamide groups, demonstrating significant in vitro anticancer activity against a panel of human cancer cell lines. This research indicates the potential of thiazole and benzamide derivatives as anticancer agents, offering insights into new therapeutic avenues (Tiwari et al., 2017).
Mechanism of Action
Target of Action
The primary target of N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide is certain tumor cell lines . The compound has been found to exhibit cytotoxic activity towards these cells .
Mode of Action
It is known that the compound interacts with its targets (tumor cells) in a way that results in cytotoxicity . This suggests that the compound may interfere with the normal functioning of these cells, leading to their death.
Result of Action
The primary result of the action of this compound is the death of certain tumor cells . This is due to the cytotoxic activity of the compound .
properties
IUPAC Name |
N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS/c1-10(2)13(17)16-14-15-9-12(18-14)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCGBJMNFAQNFPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=NC=C(S1)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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